Cas no 445312-07-2 (2-(chloromethyl)-4-cyanobenzoyl chloride)

2-(Chloromethyl)-4-cyanobenzoyl chloride is a versatile bifunctional intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloromethyl and benzoyl chloride groups enable selective modifications, facilitating the construction of complex molecular frameworks. The presence of both electrophilic sites allows for sequential functionalization, making it valuable in multi-step synthetic routes. The cyano group further enhances its utility by offering additional reactivity for derivatization. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in demanding applications. Its structural features make it a preferred choice for researchers developing novel compounds with tailored properties.

2-(chloromethyl)-4-cyanobenzoyl chloride structure

445312-07-2 structure

Product Name:2-(chloromethyl)-4-cyanobenzoyl chloride

CAS No:445312-07-2

MF:C₉H₅Cl₂NO

MW:214.048100233078

MDL:MFCD13173431

CID:1023255

PubChem ID:11344910

Update Time:2025-06-07

2-(chloromethyl)-4-cyanobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride, 2-(chloromethyl)-4-cyano- (9CI)
- 2-(chloromethyl)-4-cyanobenzoyl chloride
- EN300-8154329
- 445312-07-2
- DTXSID00463010
- 2-chloromethyl-4-cyano-benzoyl chloride
- YCVPVOVXBNWPLO-UHFFFAOYSA-N
- G40422
- SCHEMBL6834830
- DA-05782
- MDL： MFCD13173431
- Inchi： 1S/C9H5Cl2NO/c10-4-7-3-6(5-12)1-2-8(7)9(11)13/h1-3H,4H2
- InChI Key： YCVPVOVXBNWPLO-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C#N)C=CC=1C(=O)Cl

Computed Properties

Exact Mass: 212.9748192g/mol
Monoisotopic Mass: 212.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 40.9Å²

2-(chloromethyl)-4-cyanobenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8154329-0.05g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	0.05g	$76.0	2025-02-21
Enamine	EN300-8154329-0.1g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	0.1g	$113.0	2025-02-21
Enamine	EN300-8154329-0.25g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	0.25g	$162.0	2025-02-21
Enamine	EN300-8154329-0.5g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	0.5g	$310.0	2025-02-21
Enamine	EN300-8154329-1.0g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	1.0g	$414.0	2025-02-21
Enamine	EN300-8154329-2.5g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	2.5g	$810.0	2025-02-21
Enamine	EN300-8154329-5.0g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	5.0g	$1199.0	2025-02-21
Enamine	EN300-8154329-10.0g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95.0%	10.0g	$1778.0	2025-02-21
Enamine	EN300-8154329-1g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95%	1g	$414.0	2023-09-02
Enamine	EN300-8154329-5g	2-(chloromethyl)-4-cyanobenzoyl chloride	445312-07-2	95%	5g	$1199.0	2023-09-02